Cas no 2172277-60-8 (tert-butyl 4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylate
• CAS No: 2172277-60-8
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 6004664
• PubChem ID: 165814551
• Update Time: 2025-10-07

tert-butyl 4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylate
• 2172277-60-8
• EN300-1456247

• Inchi： 1S/C14H21NO2S/c1-9-5-6-12(18-9)10-7-15-8-11(10)13(16)17-14(2,3)4/h5-6,10-11,15H,7-8H2,1-4H3
• InChI Key： OOOKAFMNLMMTND-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1CNCC1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 267.12930009g/mol
• Monoisotopic Mass: 267.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.6Ų

Additional information on tert-butyl 4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylate

Research Brief on tert-Butyl 4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylate (CAS: 2172277-60-8): Recent Advances and Applications

The compound tert-butyl 4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylate (CAS: 2172277-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrrolidine core substituted with a thiophene moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs).

One of the key areas of investigation involves the use of this compound as a building block for the synthesis of small-molecule inhibitors targeting protein kinases implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl 4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylate exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. The study highlighted the importance of the thiophene ring in enhancing binding affinity through π-π stacking interactions with the kinase active site.

In addition to its role in kinase inhibition, this compound has shown promise in the modulation of GPCRs, particularly those involved in neurological disorders. A recent preprint on bioRxiv reported the synthesis of a series of analogs based on tert-butyl 4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylate, which exhibited selective agonism for the dopamine D2 receptor. The researchers employed molecular docking and dynamic simulations to elucidate the structural determinants of receptor binding, providing insights for the design of novel antipsychotic agents.

The synthetic accessibility of tert-butyl 4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylate has also been a focus of recent methodological advancements. A 2024 publication in Organic Letters described an efficient asymmetric synthesis route utilizing chiral auxiliaries, achieving enantiomeric excesses greater than 99%. This development is particularly significant for the production of stereochemically pure intermediates for pharmaceutical applications.

From a safety and pharmacokinetic perspective, preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies conducted on rodent models indicate favorable metabolic stability and blood-brain barrier penetration for derivatives of this compound. These findings, reported in the European Journal of Pharmaceutical Sciences, suggest its potential utility in central nervous system-targeted therapeutics.

Looking forward, the versatility of tert-butyl 4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylate positions it as a valuable scaffold for medicinal chemistry. Ongoing research is exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms. The compound's unique structural features, combined with recent synthetic and biological findings, underscore its growing importance in contemporary drug discovery efforts.